Ethyl benzoate
CAS No.: 93-89-0
VCID: VC0195668
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Ethyl benzoate, with the chemical formula C9H10O2, is an ester formed through the condensation of benzoic acid and ethanol . This colorless liquid is almost insoluble in water but readily miscible with most organic solvents . Ethyl benzoate is characterized by a pleasant, sweet odor, often likened to wintergreen, fruity notes, cherry, or grape, making it a valued component in fragrances and artificial fruit flavors . Its applications span various industries, including pharmaceuticals, food, and cosmetics . The synthesis of ethyl benzoate is commonly achieved through the esterification of benzoic acid with ethanol, using a strong acid catalyst such as sulfuric acid . Ethyl benzoate acts as both an aroma and flavoring agent due to its volatile ester group . It is used to enhance the scent of cosmetic products and to preserve them from microbial spoilage . Furthermore, it serves as a flavoring agent to mask the taste of medications, increasing their palatability . In the realm of perfumery, it is known as Essence de Niobe . Similar to ethyl benzoate, methyl benzoate is another benzoate ester with a somewhat similar, though stronger, scent . Ethyl benzoate's properties include a melting point of -34°C and a boiling point of 212°C . It has a density of 1.045 g/mL at 25°C . The compound is stable under normal conditions but incompatible with strong oxidizing agents . Ethyl benzoate is found in several natural sources, including hard, mature peaches, pineapple, currant, apple juice, banana, and cranberry . Its versatile nature and diverse applications underscore its importance in modern chemical and industrial processes . |
|---|---|
| CAS No. | 93-89-0 |
| Product Name | Ethyl benzoate |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 150.17 g/mol |
| IUPAC Name | ethyl benzoate |
| Standard InChI | InChI=1S/C9H10O2/c1-2-11-9(10)8-6-4-3-5-7-8/h3-7H,2H2,1H3 |
| Standard InChIKey | MTZQAGJQAFMTAQ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=CC=C1 |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1 |
| Appearance | Colourless Oil |
| Purity | > 95% |
| Synonyms | Benxoicacidethylester; Ethylester kyseliny benzoove; FEMA 2422; Ethyl Ester Benzoic Acid; Benzoyl Ethyl Ether; NSC 8884 |
| PubChem Compound | 7165 |
| Last Modified | Aug 15 2023 |
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